17(R)-Resolvin D1 methyl ester
17(R)-Resolvin D1 methyl ester
17(R)-Resolvin D1 (17(R)-RvD1) is an aspirin-triggered epimer of RvD1 (Item No. 10012554) that reduces human polymorphonuclear leukocyte transendothelial migration, the earliest event in acute inflammation, with equipotency to RvD1 (EC50 = ~30 nM). 17(R)-RvD1 exhibits a dose-dependent reduction in leukocyte infiltration in a mouse model of peritonitis with maximal inhibition of ~35% at a 100 ng dose. In contrast to RvD1, the aspirin-triggered form resists rapid inactivation by eicosanoid oxidoreductases. 17(R)-RvD1 methyl ester is a methyl ester version of the free acid which may act as a lipophilic prodrug form that will alter its distribution and pharmacokinetic properties. The methyl ester moiety is susceptible to cleavage by intracellular esterases, leaving the free acid.
Brand Name:
Vulcanchem
CAS No.:
937738-64-2
VCID:
VC0163967
InChI:
InChI=1S/C23H34O5/c1-3-4-10-15-20(24)16-11-7-5-6-8-12-17-21(25)22(26)18-13-9-14-19-23(27)28-2/h4-13,16-17,20-22,24-26H,3,14-15,18-19H2,1-2H3/b7-5-,8-6+,10-4-,13-9-,16-11+,17-12+/t20-,21-,22+/m1/s1
SMILES:
CCC=CCC(C=CC=CC=CC=CC(C(CC=CCCC(=O)OC)O)O)O
Molecular Formula:
C23H34O5
Molecular Weight:
390.5
17(R)-Resolvin D1 methyl ester
CAS No.: 937738-64-2
Reference Standards
VCID: VC0163967
Molecular Formula: C23H34O5
Molecular Weight: 390.5
| CAS No. | 937738-64-2 |
|---|---|
| Product Name | 17(R)-Resolvin D1 methyl ester |
| Molecular Formula | C23H34O5 |
| Molecular Weight | 390.5 |
| IUPAC Name | methyl (4Z,7S,8R,9E,11E,13Z,15E,17R,19Z)-7,8,17-trihydroxydocosa-4,9,11,13,15,19-hexaenoate |
| Standard InChI | InChI=1S/C23H34O5/c1-3-4-10-15-20(24)16-11-7-5-6-8-12-17-21(25)22(26)18-13-9-14-19-23(27)28-2/h4-13,16-17,20-22,24-26H,3,14-15,18-19H2,1-2H3/b7-5-,8-6+,10-4-,13-9-,16-11+,17-12+/t20-,21-,22+/m1/s1 |
| Standard InChIKey | WUKVAFWBFGABJN-PFYFFMTHSA-N |
| SMILES | CCC=CCC(C=CC=CC=CC=CC(C(CC=CCCC(=O)OC)O)O)O |
| Description | 17(R)-Resolvin D1 (17(R)-RvD1) is an aspirin-triggered epimer of RvD1 (Item No. 10012554) that reduces human polymorphonuclear leukocyte transendothelial migration, the earliest event in acute inflammation, with equipotency to RvD1 (EC50 = ~30 nM). 17(R)-RvD1 exhibits a dose-dependent reduction in leukocyte infiltration in a mouse model of peritonitis with maximal inhibition of ~35% at a 100 ng dose. In contrast to RvD1, the aspirin-triggered form resists rapid inactivation by eicosanoid oxidoreductases. 17(R)-RvD1 methyl ester is a methyl ester version of the free acid which may act as a lipophilic prodrug form that will alter its distribution and pharmacokinetic properties. The methyl ester moiety is susceptible to cleavage by intracellular esterases, leaving the free acid. |
| Synonyms | Aspirin-triggered-Resolvin D1 methyl ester;AT-RvD1 methyl ester;17-epi-Resolvin D1 methyl ester;17(R)-RvD1 methyl ester |
| Reference | 1.Sun, Y.P.,Oh, S.F.,Uddin, J., et al. Resolvin D1 and its aspirin-triggered 17R epimer stereochemical assignments, anti-inflammatory properties, and enzymatic inactivation. The Journal of Biological Chemisty 282(13), 9323-9334 (2007). |
| PubChem Compound | 124519292 |
| Last Modified | Nov 11 2021 |
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